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Compound of Interest

Compound Name: 2,4-Bis(2-methylphenoxy)aniline

Cat. No.: B1596624

Application Notes and Protocols for 2,4-Bis(2-
methylphenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential
applications of 2,4-Bis(2-methylphenoxy)aniline, a diaryl ether aniline derivative. The
information is intended to guide researchers in the preparation and utilization of this compound
in medicinal chemistry and materials science. Diaryl ether and aniline moieties are prevalent in
pharmacologically active compounds, making this a molecule of interest for further
investigation.[1]

Chemical Properties and Data
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Property Value Source
CAS Number 73637-04-4 [2]
Molecular Formula C20H19NO2 [1]
Molecular Weight 305.37 g/mol [1]
2,4-Bis(o-
methylphenoxy)aniline, 2,4-Di-
Synonyms [1][2]

o-kresoxyanilin, Benzenamine,

2,4-bis(2-methylphenoxy)-

Boiling Point 417.8 °C at 760 mmHg

Not available (likely an oil or

Appearance
PP solid)

Proposed Synthesis Protocol

The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be proposed as a two-step process,
beginning with a double Ullmann condensation to form the diaryl ether framework, followed by
the reduction of a nitro group to the desired aniline.

Step 1: Synthesis of 2,4-Bis(2-methylphenoxy)-1-
hitrobenzene via Ullmann Condensation

The Ullmann condensation is a classic method for the formation of diaryl ethers, typically
involving the reaction of an aryl halide with a phenol in the presence of a copper catalyst at
elevated temperatures.[3][4]

Reaction:

2,4-Dichloro-1-nitrobenzene + 2 x 2-Methylphenol --(Cu catalyst, Base)--> 2,4-Bis(2-
methylphenoxy)-1-nitrobenzene

Materials:

e 2 4-Dichloro-1-nitrobenzene
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2-Methylphenol (o-cresol)
Copper(l) iodide (Cul)
Potassium carbonate (K2COs)
Pyridine (solvent)

Toluene (co-solvent)

Experimental Protocol:

To a flame-dried three-necked flask equipped with a reflux condenser and a magnetic stirrer,
add 2,4-dichloro-1-nitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), and potassium carbonate
(2.5 eq).

Add copper(l) iodide (0.1 eq) to the flask.
Add pyridine and toluene as solvents.

Heat the reaction mixture to reflux (typically 130-150 °C) and maintain for 12-24 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.
Filter the mixture to remove inorganic salts and wash the residue with toluene.

Combine the organic filtrates and wash with 1 M HCI to remove pyridine, followed by a wash
with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to obtain 2,4-Bis(2-
methylphenoxy)-1-nitrobenzene.
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Step 2: Reduction of 2,4-Bis(2-methylphenoxy)-1-
hitrobenzene to 2,4-Bis(2-methylphenoxy)aniline

The nitro group of the intermediate is reduced to an amine to yield the final product. Acommon
method for this transformation is catalytic hydrogenation.

Reaction:
2,4-Bis(2-methylphenoxy)-1-nitrobenzene --(Hz, Pd/C)--> 2,4-Bis(2-methylphenoxy)aniline

Materials:

2,4-Bis(2-methylphenoxy)-1-nitrobenzene

Palladium on carbon (10% Pd/C)

Ethanol or Ethyl Acetate (solvent)

Hydrogen gas (Hz)
Experimental Protocol:

o Dissolve 2,4-Bis(2-methylphenoxy)-1-nitrobenzene (1.0 eq) in ethanol or ethyl acetate in a
hydrogenation flask.

o Carefully add 10% Pd/C catalyst (typically 5-10 mol% palladium).

o Place the flask on a hydrogenation apparatus (e.g., Parr shaker).

o Evacuate the flask and purge with hydrogen gas (repeat 3 times).

e Pressurize the vessel with hydrogen gas (typically 50 psi) and shake at room temperature.
e Monitor the reaction by TLC until the starting material is completely consumed.

o Carefully vent the hydrogen and purge the flask with nitrogen.
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« Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad
with the reaction solvent.

» Concentrate the filtrate under reduced pressure to yield 2,4-Bis(2-methylphenoxy)aniline.
Further purification can be achieved by column chromatography if necessary.

Characterization Data (Hypothetical)

While specific spectroscopic data for 2,4-Bis(2-methylphenoxy)aniline is not readily available
in the searched literature, the following table outlines the expected characterization data based
on its structure.

Technique Expected Data

Aromatic protons (multiple signals in the range

of 6.5-7.5 ppm), Amine protons (a broad singlet,
14 NMR | DF? ) p ( g

chemical shift can vary), Methyl protons (two

singlets around 2.2-2.4 ppm).

Aromatic carbons (multiple signals in the range
13C NMR of 110-160 ppm), Methyl carbons (signals
around 15-20 ppm).

N-H stretching (two bands in the region of 3300-
IR (infrared) 3500 cm~1 for the primary amine), C-O-C
nfrare
stretching (around 1200-1250 cm~1 for the diaryl

ether), C-H aromatic and aliphatic stretching.

Mass Spec (MS) Molecular ion peak (M*) at m/z = 305.14.

Potential Applications in Research and Drug
Development

Aniline and diaryl ether motifs are important pharmacophores in drug discovery. While no
specific biological activity has been reported for 2,4-Bis(2-methylphenoxy)aniline, its
structural features suggest potential areas of investigation:
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» Scaffold for Kinase Inhibitors: The diaryl ether linkage is a common feature in many kinase
inhibitors. This compound could serve as a starting point for the synthesis of novel inhibitors.

» Antimicrobial Agents: Substituted anilines and diaryl ethers have been explored for their
antibacterial and antifungal properties.

» Materials Science: The rigid, aromatic structure could be of interest in the development of
new organic electronic materials.

Workflow and Pathway Diagrams
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Synthesis Workflow
2,4-Dichloro-1-nitrobenzene +
2-Methylphenol

Reactants
Ullmann Condensation
(Cul, K2COs, Pyridine/Toluene)

Intermediate

G,4—Bis(2—methylphenoxy)-l—nitrobenzen9

Reduction
Catalytic Hydrogenation
(Hz2, Pd/C, Ethanol)

Final Product
(2,4-Bis(2-methylphenoxy)aniIine)

Purification and
Characterization

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2,4-Bis(2-methylphenoxy)aniline.
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Potential Research Applications

Modification of
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Caption: Potential research pathways for 2,4-Bis(2-methylphenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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